Aryl bromides
Aryl bromides are a class of organic compounds containing a bromine atom directly bonded to an aromatic ring, typically benzene or similar structures. These reagents play a pivotal role in organic synthesis due to their high reactivity and ability to participate in a variety of substitution reactions, including nucleophilic aromatic substitution and coupling reactions.
Aryl bromides are often synthesized from the corresponding aryl halides using methods such as dehalogenation with silver salts or through oxidative bromination. They serve as key intermediates in the production of pharmaceuticals, agrochemicals, polymers, and dyes. Their application spans various industries, including medicine, agriculture, and dye manufacturing.
The high reactivity of aryl bromides can lead to side reactions, necessitating careful handling under an inert atmosphere with appropriate solvents and reaction conditions. Due to their hazardous nature, safety precautions must be strictly observed during synthesis and use.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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3,4-Dibromo-1,5-dimethyl-1H-pyrazole | 5775-95-1 | C5H6Br2N2 |
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3,4,5-tribromo-1-methyl-pyrazole | 57389-75-0 | C4H3Br3N2 |
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3,4-Dibromo-5-methyl-1H-pyrazole | 5932-19-4 | C4H4Br2N2 |
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1H-Imidazole,5-bromo-4-ethyl- | 734478-36-5 | C5H7BrN2 |
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2-bromo-5-tert-butyl-1,3,4-thiadiazole | 88370-06-3 | C6H9BrN2S |
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4-bromo-1,2-oxazol-3-ol | 31561-94-1 | C3H2BrNO2 |
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5-Bromo-1,3-dimethyl-1H-pyrazole | 5744-70-7 | C5H7BrN2 |
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Methyl 4-bromo-1,2,5-thiadiazole-3-carboxylate | 152300-56-6 | C4H3BrN2O2S |
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4-Bromo-2-hexylthiophene | 155954-63-5 | C10H15BrS |
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Ethyl 3-bromoisoxazole-5-carboxylate | 105174-97-8 | C6H6BrNO3 |
Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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